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Compound of Interest

Compound Name: Diglycolic acid

Cat. No.: B032558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diglycolic acid (2,2'-Oxydiacetic acid), a dicarboxylic acid, is a compound of significant

interest in various scientific fields. It is a known toxic metabolite of diethylene glycol, a potent

nephrotoxicant. Understanding its thermodynamic properties is crucial for predicting its

behavior in biological systems, for the development of potential chelating agents, and for its

application in chemical synthesis. This guide provides a comprehensive overview of the known

thermodynamic properties of diglycolic acid, details the experimental methodologies for their

determination, and visualizes its key toxicological pathway.

Physicochemical and Thermodynamic Data
The following tables summarize the available quantitative data for diglycolic acid. It is

important to note that while some data are derived from experimental measurements, many of

the thermodynamic parameters are estimated using computational methods, such as the

Joback method.

Table 1: General Physicochemical Properties of Diglycolic Acid
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Property Value Source

Molecular Formula C₄H₆O₅ [1]

Molar Mass 134.09 g/mol [1]

Melting Point 140-144 °C [2]

Water Solubility Readily water-soluble [2]

pKₐ₁ (at 20 °C) 2.79 [2]

pKₐ₂ (at 20 °C) 3.93 [2]

Table 2: Estimated Thermodynamic Properties of Diglycolic Acid

Property Value Unit Method Source

Standard

Enthalpy of

Formation (gas,

298.15 K)

-787.73 kJ/mol Joback Method [3][4]

Standard Gibbs

Free Energy of

Formation (gas,

298.15 K)

-653.68 kJ/mol Joback Method [3][4]

Enthalpy of

Fusion
18.68 kJ/mol Joback Method [3][4]

Ideal Gas Heat

Capacity (Cₚ) at

298.15 K

~150 J/mol·K Joback Method [3]

Experimental Protocols
Detailed experimental protocols for determining the key thermodynamic properties of organic

acids like diglycolic acid are outlined below.
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Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of formation of an organic compound is often determined indirectly from

its enthalpy of combustion, which can be measured using a bomb calorimeter.

Principle: A known mass of the substance is completely combusted in a constant-volume

container (the "bomb") filled with excess oxygen under pressure. The heat released by the

combustion reaction is absorbed by the surrounding water bath, and the temperature change of

the water is measured.

Apparatus:

Oxygen bomb calorimeter

High-precision thermometer or thermistor

Pellet press

Ignition wire

Oxygen tank with pressure regulator

Procedure:

A pellet of a known mass of diglycolic acid is prepared using a pellet press.

The pellet is placed in the sample holder within the bomb. An ignition wire of known length

and material is attached to the electrodes, with a portion of the wire in contact with the pellet.

A small, known amount of water is added to the bomb to saturate the internal atmosphere,

ensuring that any water formed during combustion is in the liquid state.

The bomb is sealed and purged with oxygen to remove any nitrogen, then filled with pure

oxygen to a pressure of approximately 25-30 atm.

The bomb is placed in a calorimeter can containing a precisely measured volume of water.
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The calorimeter is assembled, and the initial temperature of the water is recorded at regular

intervals to establish a baseline.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water is recorded at regular intervals until it reaches a maximum and

then begins to cool.

The heat capacity of the calorimeter system is determined by combusting a standard

substance with a known enthalpy of combustion, such as benzoic acid.

The enthalpy of combustion of diglycolic acid is calculated from the temperature rise, the

heat capacity of the calorimeter, and the mass of the sample, with corrections made for the

heat of ignition and the formation of any side products like nitric acid.[5][6]

Determination of Heat Capacity via Differential Scanning
Calorimetry (DSC)
The specific heat capacity of a substance can be determined with high precision using a

differential scanning calorimeter.

Principle: DSC measures the difference in heat flow between a sample and a reference

material as a function of temperature, while both are subjected to a controlled temperature

program.

Apparatus:

Differential Scanning Calorimeter (DSC)

Sample pans (e.g., aluminum)

A reference material with a well-known heat capacity (e.g., sapphire)

Procedure (ASTM E1269 Standard Method):

Baseline Run: An empty sample pan and an empty reference pan are placed in the DSC cell,

and a temperature program (heating at a constant rate, e.g., 20 °C/min) is run to obtain a
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baseline heat flow signal.

Reference Material Run: A known mass of a standard reference material (e.g., a sapphire

disk) is placed in the sample pan, and the same temperature program is run.

Sample Run: The reference material is replaced with a known mass of diglycolic acid
powder, and the identical temperature program is run again.

Calculation: The specific heat capacity of the sample at a given temperature is calculated

using the following equation:

Cp,sample = (Cp,std) * (mstd / msample) * (DSCsample - DSCbaseline) / (DSCstd -

DSCbaseline)

where:

Cp,sample is the specific heat capacity of the sample

Cp,std is the known specific heat capacity of the standard

mstd and msample are the masses of the standard and the sample, respectively

DSCsample, DSCstd, and DSCbaseline are the heat flow signals from the sample,

standard, and baseline runs, respectively.[7][8][9]

Visualization of the Toxicological Pathway
Diglycolic acid exerts its toxic effects primarily through the disruption of mitochondrial function

in renal proximal tubule cells. The following diagram illustrates the key steps in this pathway.
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Caption: Mitochondrial toxicity pathway of diglycolic acid.

Conclusion
This technical guide provides a summary of the currently available thermodynamic data for

diglycolic acid, outlines the standard experimental procedures for determining these

properties, and visualizes its primary mechanism of toxicity. While experimentally determined

thermodynamic values for properties such as enthalpy of formation and Gibbs free energy

remain elusive in the literature, the provided estimated values serve as a useful reference for

researchers. The detailed experimental protocols offer a clear path for future studies to obtain

these crucial data points. The visualization of the toxicological pathway highlights the molecular

mechanisms underlying diglycolic acid-induced nephrotoxicity, providing a valuable tool for

researchers in toxicology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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